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Compound of Interest

Compound Name: 1-Fluoroheptane

Cat. No.: B1584036

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1-fluoroheptane in
various organic solvents. Due to a notable absence of specific quantitative solubility data in
publicly available scientific literature, this document focuses on the qualitative solubility, the
underlying principles governing it, and the experimental methodologies for its determination.

Introduction to 1-Fluoroheptane

1-Fluoroheptane (C7H15F) is a halogenated alkane characterized by a seven-carbon chain
with a single fluorine atom at the terminal position. Its physical properties are summarized in
the table below. The presence of the highly electronegative fluorine atom introduces a degree
of polarity to an otherwise nonpolar alkyl chain, influencing its intermolecular interactions and,
consequently, its solubility in different media.

Table 1: Physical Properties of 1-Fluoroheptane
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Property Value
Molecular Formula C7H15F
Molecular Weight 118.19 g/mol
Boiling Point 117.9°C
Melting Point -73°C
Density 0.8029 g/cm3

Principles of Solubility

The solubility of a substance is governed by the principle of "like dissolves like," which states
that substances with similar intermolecular forces are more likely to be soluble in one another.
The dissolution process involves the breaking of solute-solute and solvent-solvent interactions
and the formation of new solute-solvent interactions.

1-Fluoroheptane possesses a long, nonpolar alkyl tail and a polar C-F bond. This amphipathic
nature dictates its solubility behavior. The primary intermolecular forces at play are:

» Van der Waals Forces (London Dispersion Forces): Dominant in the nonpolar alkyl chain.
e Dipole-Dipole Interactions: Arising from the polar carbon-fluorine bond.

The following diagram illustrates the key factors influencing the solubility of 1-fluoroheptane in

an organic solvent.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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